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Compound of Interest

Compound Name: 2,5-Dichloro-3-fluoropyridine

cat. No.: B021349

Core Chemical Identity and Properties

2,5-Dichloro-3-fluoropyridine is a polysubstituted aromatic heterocycle. The strategic
placement of two chlorine atoms and one fluorine atom on the pyridine ring imparts unique
reactivity and physicochemical properties, making it a valuable building block in the synthesis
of more complex molecules. Its formal IUPAC name is 2,5-dichloro-3-fluoropyridine, and its
Chemical Abstracts Service (CAS) number is 103999-77-5.[1][2]

The presence of electron-withdrawing halogen atoms significantly influences the electron
density of the pyridine ring, affecting its reactivity in nucleophilic and electrophilic substitution
reactions. The fluorine atom, in particular, is often incorporated into pharmaceutical candidates
to enhance metabolic stability, binding affinity, and bioavailability.

Table 1: Physicochemical Properties of 2,5-Dichloro-3-fluoropyridine

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b021349?utm_src=pdf-interest
https://www.benchchem.com/product/b021349?utm_src=pdf-body
https://www.benchchem.com/product/b021349?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/bldpharmatech/bl3h1f1cc70d
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloro-3-fluoropyridine
https://www.benchchem.com/product/b021349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 103999-77-5 [11[2]
Molecular Formula CsH2CI2FN [1][2]
Molecular Weight 165.98 g/mol [11[2]
Physical Form Solid [1]
Melting Point 54-56°C [3]
Boiling Point 172.3°C [3]
InChi Key UMURTAGJSLLLMZ- 2]
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Synthesis Pathway and Protocol

A novel and cost-effective method for synthesizing 2,5-Dichloro-3-fluoropyridine has been
developed to avoid the use of expensive starting materials like 2,3,5-trichloropyridine.[4] This
process achieves a high total yield of over 67% through a two-step reaction sequence.[4]

The causality behind this synthetic choice is rooted in economic and practical efficiency. The
starting material, 2,5-dichloro-nicotinamide, is more accessible, and the reagents used are
standard in industrial chemistry, thus reducing the overall cost of production.[4]
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Caption: Synthesis workflow for 2,5-Dichloro-3-fluoropyridine.

Experimental Protocol

Step 1: Hofmann Degradation to Synthesize 2,5-Dichloro-3-aminopyridine

Prepare a solution of sodium hypobromite (NaOBr) or sodium hypochlorite (NaOCI).

e Under controlled temperature conditions, introduce 2,5-dichloro-nicotinamide to the
hypohalite solution.

e The Hofmann degradation reaction proceeds, converting the amide group into a primary
amine.

e Upon completion, isolate and purify the resulting 2,5-dichloro-3-aminopyridine. This protocol
is self-validating as the purity of the intermediate can be confirmed via standard analytical
techniques (NMR, GC-MS) before proceeding.
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Step 2: Diazotization and Fluorination

Dissolve the 2,5-dichloro-3-aminopyridine from Step 1 in fluoboric acid (HBFa4).

Cool the mixture and add a solution of sodium nitrite (NaNO2) dropwise to form the
corresponding diazonium tetrafluoroborate salt. The temperature must be kept low to prevent
premature decomposition of the diazonium salt.

Isolate the diazonium salt intermediate.

Gently heat the salt. This induces thermal decomposition, releasing nitrogen gas and yielding
the final product, 2,5-Dichloro-3-fluoropyridine.[4] The purity of the final product is then
verified.

Applications in Drug Development and
Agrochemicals

Halogenated pyridines are crucial intermediates in the synthesis of pharmaceuticals and

agrochemicals.[5][6] The specific arrangement of chloro and fluoro substituents in 2,5-

Dichloro-3-fluoropyridine makes it a versatile precursor for creating complex, biologically

active molecules.

Pharmaceutical Synthesis: The chlorine atoms at positions 2 and 5 serve as reactive sites for
nucleophilic substitution and cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).[6]
This allows for the strategic introduction of various functional groups to build a molecular
scaffold. The fluorine at position 3 is often retained in the final drug candidate to enhance its
pharmacological profile, including metabolic stability and binding affinity.[7] While specific
drugs containing this exact moiety are proprietary, its structural motifs are found in
compounds targeting a range of conditions.[5][7]

Agrochemicals: Similar to its role in pharmaceuticals, this compound is used to synthesize
novel herbicides and insecticides.[3][6] The halogenated pyridine core is a common feature
in many crop protection agents.
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Logical Workflow in Synthesis
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Caption: Role as a key intermediate in complex molecule synthesis.
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Safety, Handling, and Storage

2,5-Dichloro-3-fluoropyridine is a hazardous substance that requires careful handling in a
controlled laboratory environment.[2][8]

GHS Hazard Classification:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1]

Handling and Personal Protective Equipment (PPE)

e Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or
vapors.[8][9]

o Wear appropriate PPE, including chemical-resistant gloves, safety glasses with side shields
or goggles, and a lab coat.[8][9]

e Avoid contact with skin and eyes.[3] In case of contact, rinse immediately and thoroughly
with water.[9]

e Wash hands thoroughly after handling.[9]

Storage

o Store in a tightly sealed container in a dry, cool, and well-ventilated place.[1][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[9]
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First-Aid Measures

« |If Swallowed: Call a poison control center or doctor immediately. Rinse mouth.[8][9]
e If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[9]
« If on Skin: Wash off with plenty of soap and water. If irritation persists, get medical advice.[9]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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